Cas no 97239-80-0 (bis(2-diisopropylphosphanylcyclopenta-1,3-dien-1-yl)iron)

• Product Name: bis(2-diisopropylphosphanylcyclopenta-1,3-dien-1-yl)iron
• CAS No: 97239-80-0
• MF: C₂₂H₃₆FeP₂
• MW: 418.313769340515
• MDL: MFCD02684559
• CID: 803557
• PubChem ID: 24880916
• Update Time: 2025-11-02

bis(2-diisopropylphosphanylcyclopenta-1,3-dien-1-yl)iron Chemical and Physical Properties

Names and Identifiers

• Ferrocene,1,1'-bis[bis(1-methylethyl)phosphino]-
• 1,1'-Bis(diisopropylphosphino)ferrocene
• C22H36FeP2
• 1,1′-Bis(diisopropylphosphino)ferrocene
• Bis[(diisopropylphosphino)cyclopentadienyl]iron
• 1,1'-Bis[bis(1-methylethyl)phosphino]ferrocene
• bis(2-diisopropylphosphanylcyclopenta-1,3-dien-1-yl)iron
• 1,1'-BIS(DI-I-PROPYLPHOSPHINO)FERROCENE
• -BIS(DIISOPROPYLPHOSPHINO)FERROCENE
• 1,1'-Bis(di-i-propylphosphino)ferrocene, min. 98%
• 1,1'-Bis(diisopropylphosphino)ferrocene,98%
• 1,1'-Bis(di-i-propylphosphino)ferrocene,min.98%

• MDL： MFCD02684559
• Inchi： 1S/2C11H18P.Fe/c2*1-9(2)12(10(3)4)11-7-5-6-8-11;/h2*5-10H,1-4H3;
• InChI Key： LPBBEMRSRONKMN-UHFFFAOYSA-N
• SMILES： P(C(C)C)(C(C)C)[C]1[CH][CH][CH][CH]1.P(C(C)C)(C(C)C)[C]1[CH][CH][CH][CH]1.[Fe] |^1:7,8,9,10,11,19,20,21,22,23|

Computed Properties

• Exact Mass: 418.16400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 115
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Orange powder
• Density: 1.0500
• Melting Point: 48.0 to 52.0 deg-C
• Boiling Point: 246.0°C
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Water Partition Coefficient: Insoluble in water.
• PSA: 27.18000
• LogP: 6.72050
• Solubility: Insoluble in water
• Vapor Pressure: No data available

bis(2-diisopropylphosphanylcyclopenta-1,3-dien-1-yl)iron Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Inert atmosphere,2-8°C
• TSCA：No

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organic phosphines and derivatives

Additional information on bis(2-diisopropylphosphanylcyclopenta-1,3-dien-1-yl)iron

Comprehensive Overview of bis(2-diisopropylphosphanylcyclopenta-1,3-dien-1-yl)iron (CAS No. 97239-80-0)

bis(2-diisopropylphosphanylcyclopenta-1,3-dien-1-yl)iron (CAS No. 97239-80-0) is a highly specialized organometallic compound that has garnered significant attention in the field of catalysis and material science. This compound, often referred to as a phosphine-ligated iron complex, is characterized by its unique molecular structure, which includes cyclopentadienyl rings and diisopropylphosphanyl groups. The combination of these moieties imparts remarkable stability and reactivity, making it a valuable tool in synthetic chemistry.

The chemical properties of bis(2-diisopropylphosphanylcyclopenta-1,3-dien-1-yl)iron are of particular interest to researchers. Its iron center is coordinated in a way that allows for versatile applications, particularly in homogeneous catalysis. The presence of phosphine ligands enhances its ability to participate in various catalytic cycles, including hydrogenation and cross-coupling reactions. This makes it a sought-after compound in the development of sustainable and efficient chemical processes.

One of the most compelling aspects of bis(2-diisopropylphosphanylcyclopenta-1,3-dien-1-yl)iron is its role in green chemistry. With increasing global emphasis on reducing environmental impact, this compound offers a pathway to more eco-friendly catalytic systems. Its ability to operate under mild conditions and with high selectivity aligns with the principles of sustainable synthesis, a hot topic in contemporary chemical research.

In addition to its catalytic applications, bis(2-diisopropylphosphanylcyclopenta-1,3-dien-1-yl)iron has shown promise in material science. Its robust structure and electronic properties make it a candidate for use in advanced materials, such as conductive polymers and molecular sensors. Researchers are exploring its potential in nanotechnology, where its unique attributes could lead to breakthroughs in device miniaturization and performance enhancement.

The synthesis of bis(2-diisopropylphosphanylcyclopenta-1,3-dien-1-yl)iron involves a series of carefully controlled steps to ensure high purity and yield. The process typically begins with the preparation of the cyclopentadienyl precursor, followed by the introduction of the diisopropylphosphanyl groups. The final step involves the coordination of the iron center, resulting in the formation of the desired complex. This synthetic route is well-documented in the literature, making it accessible to both academic and industrial researchers.

From a market perspective, the demand for bis(2-diisopropylphosphanylcyclopenta-1,3-dien-1-yl)iron is steadily increasing. Its applications in pharmaceutical intermediates and fine chemicals have driven its adoption in the chemical industry. Companies specializing in custom synthesis and catalyst development are particularly interested in this compound, as it offers a competitive edge in the production of high-value chemicals.

Recent advancements in computational chemistry have further illuminated the potential of bis(2-diisopropylphosphanylcyclopenta-1,3-dien-1-yl)iron. Molecular modeling studies have provided insights into its electronic structure and reactivity, enabling researchers to predict its behavior in various chemical environments. This has opened new avenues for its use in rational catalyst design, a field that is rapidly gaining traction.

Safety and handling of bis(2-diisopropylphosphanylcyclopenta-1,3-dien-1-yl)iron are also critical considerations. While it is not classified as a hazardous material, proper storage and handling protocols must be followed to ensure its stability and longevity. It is typically stored under inert conditions to prevent degradation, and its use in the laboratory requires standard safety measures, including the use of personal protective equipment.

In conclusion, bis(2-diisopropylphosphanylcyclopenta-1,3-dien-1-yl)iron (CAS No. 97239-80-0) is a versatile and valuable compound with wide-ranging applications in catalysis, material science, and beyond. Its unique properties and growing market demand make it a focal point of contemporary chemical research. As the field continues to evolve, this compound is poised to play an even more significant role in the development of innovative and sustainable technologies.